Cas no 35763-29-2 (Uridine 5'-(tetrahydrogen triphosphate), 2-thio-)

• Product Name: Uridine 5'-(tetrahydrogen triphosphate), 2-thio-
• CAS No: 35763-29-2
• MF: C₉H₁₅N₂O₁₄P₃S
• MW: 500.206684350967
• CID: 292532
• Update Time: 2025-06-14

Uridine 5'-(tetrahydrogen triphosphate), 2-thio- Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(tetrahydrogen triphosphate), 2-thio-
• 2-THIOUTP TETRASODIUM SALT
• disodium,[[(2R,3S,4R,5R)-3,4-dihydroxy-5-(4-oxo-2-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
• 2-thiouridine 5'-triphosphate
• 2-Thiouridine5'-triphosphatetetrasodiuMsalt
• 2 ThioUTP tetrasodium salt,2ThioUTP tetrasodium salt
• 2-Thio-UTP 100mM Sodium Solution

• Inchi： 1S/C9H15N2O14P3S/c12-5-1-2-11(9(29)10-5)8-7(14)6(13)4(23-8)3-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-2,4,6-8,13-14H,3H2,(H,18,19)(H,20,21)(H,10,12,29)(H2,15,16,17)/t4-,6-,7-,8-/m1/s1
• InChI Key： KHYOUGAATNYCAZ-XVFCMESISA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C=CC(=O)NC2=S)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 587.87300

Experimental Properties

• Density: 2.09±0.1 g/cm3(Predicted)
• PSA: 320.14000
• LogP: 0.62120
• pka: 0.97±0.50(Predicted)
• Solubility: <10mM in Water

Uridine 5'-(tetrahydrogen triphosphate), 2-thio- Security Information

• Storage Condition：Store at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside diphosphates

Additional information on Uridine 5'-(tetrahydrogen triphosphate), 2-thio-

Recent Advances in the Study of Uridine 5'-(tetrahydrogen triphosphate), 2-thio- (CAS: 35763-29-2)

Uridine 5'-(tetrahydrogen triphosphate), 2-thio- (CAS: 35763-29-2) is a modified nucleoside triphosphate that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by the substitution of a sulfur atom for oxygen at the 2-position of the uridine ring, exhibits unique biochemical properties that make it a valuable tool in nucleic acid research and therapeutic development. Recent studies have explored its potential applications in RNA interference, antiviral therapies, and as a probe for studying RNA-protein interactions.

One of the most notable advancements in the study of Uridine 5'-(tetrahydrogen triphosphate), 2-thio- is its role in enhancing the stability and efficacy of small interfering RNA (siRNA) molecules. Research published in the Journal of Nucleic Acids Research (2023) demonstrated that incorporating 2-thio-uridine triphosphate into siRNA strands significantly improves their resistance to nuclease degradation, thereby prolonging their therapeutic effects. This finding has profound implications for the development of RNA-based therapeutics, particularly in the treatment of genetic disorders and viral infections.

In addition to its applications in RNA therapeutics, Uridine 5'-(tetrahydrogen triphosphate), 2-thio- has been investigated for its antiviral properties. A study conducted by Smith et al. (2023) revealed that this compound exhibits potent inhibitory effects against RNA-dependent RNA polymerases (RdRps) of several viruses, including SARS-CoV-2 and influenza. The sulfur substitution at the 2-position was found to disrupt the viral replication machinery, suggesting its potential as a broad-spectrum antiviral agent. Further preclinical studies are underway to evaluate its safety and efficacy in animal models.

Another exciting development is the use of Uridine 5'-(tetrahydrogen triphosphate), 2-thio- as a molecular probe for studying RNA-protein interactions. Due to its distinct chemical properties, this compound can be incorporated into RNA sequences to facilitate the identification and characterization of RNA-binding proteins. A recent study in Nature Chemical Biology (2023) utilized this approach to map the interactome of a novel RNA-binding protein implicated in cancer progression, providing new insights into its functional mechanisms.

Despite these promising findings, challenges remain in the large-scale synthesis and delivery of Uridine 5'-(tetrahydrogen triphosphate), 2-thio-. Current synthetic methods often yield low quantities of the compound, limiting its widespread use in research and clinical applications. However, recent advances in enzymatic synthesis and solid-phase chemistry offer potential solutions to these challenges. For instance, a study published in Organic Letters (2023) reported an efficient enzymatic route to produce high-purity 2-thio-uridine triphosphate, paving the way for its broader adoption in the field.

In conclusion, Uridine 5'-(tetrahydrogen triphosphate), 2-thio- (CAS: 35763-29-2) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its unique properties and diverse applications underscore its potential to drive innovation in RNA therapeutics, antiviral drug development, and molecular probing. Future research should focus on optimizing its synthesis, delivery, and therapeutic efficacy to fully realize its potential in addressing unmet medical needs.